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Compound of Interest

Compound Name: Acid Black 107

Cat. No.: B1175314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Acid Black 107 against a

key industry alternative, Acid Black 172. The information presented herein is supported by

experimental data derived from standardized testing protocols to assist researchers and

professionals in making informed decisions for their specific applications.

Executive Summary
Acid Black 107 is a widely utilized acid dye known for its application in dyeing protein fibers

such as wool and silk, as well as synthetic polyamides like nylon.[1][2][3][4] This guide

benchmarks its performance characteristics, particularly its fastness properties, against Acid

Black 172, another common black acid dye.[5][6] The comparative data reveals that while both

dyes offer good overall performance, there are notable differences in their light fastness and

other properties that may influence their suitability for specific end-uses.

Data Presentation: Comparative Performance of
Acid Black 107 and Acid Black 172
The following tables summarize the key performance indicators for Acid Black 107 and Acid

Black 172, based on data from technical datasheets and industry standards.
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Property Acid Black 107 Acid Black 172 Test Method

C.I. Name Acid Black 107 Acid Black 172 -

CAS Number 12218-96-1[2] 61847-77-6[7] -

Appearance Black Powder[2][3][8] Black Powder[7] -

Shade
Brownish light grey[2]

[3]
Black[5] Visual

Table 1: General Properties
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Fastness Property
Acid Black 107 (on

Wool)

Acid Black 172 (on

Wool)
Test Method

Light Fastness 8[8] 7[7] ISO 105-B02

Soaping Fastness

(Fading)
4-5[8] 4-5[7] ISO 105-C06

Soaping Fastness

(Staining)
5[8] - ISO 105-C06

Water Logging

Fastness (Fading)
4-5[8] - ISO 105-E01

Water Logging

Fastness (Staining)
4[8] - ISO 105-E01

Perspiration Fastness

(Fading)
4-5[8] 5[7] ISO 105-E04

Perspiration Fastness

(Staining)
4-5[8] - ISO 105-E04

Dry Rubbing Fastness 4[8] - ISO 105-X12

Wet Rubbing

Fastness
3[8] - ISO 105-X12

Seawater Fastness - 5[7] ISO 105-E02

Chlorine Bleach 3[8] 5[7] ISO 105-N01

Table 2: Comparative Fastness Ratings (ISO Standards)

Experimental Protocols
The performance data presented in this guide is based on standardized test methods from the

International Organization for Standardization (ISO). Below are detailed methodologies for the

key experiments cited.

Light Fastness (ISO 105-B02)
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This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (D65).[9][10]

Specimen Preparation: A specimen of the dyed textile is mounted on a sample holder.

Exposure: The specimen is exposed to a xenon arc lamp under controlled conditions of

temperature and humidity.[11]

Evaluation: The change in color of the exposed specimen is assessed by comparing it with a

set of blue wool references (from 1, very low fastness, to 8, very high fastness) that are

exposed simultaneously.[9][10][12] The light fastness rating corresponds to the number of

the blue wool reference that shows a similar degree of fading.[12]

Color Fastness to Washing (ISO 105-C06)
This test evaluates the resistance of the color of textiles to domestic or commercial laundering

procedures.[13][14][15]

Specimen Preparation: A specimen of the dyed textile is sewn together with a multi-fiber

fabric strip.

Washing Procedure: The composite specimen is subjected to mechanical agitation in a soap

solution at a specified temperature and for a specific duration.[15] Stainless steel balls are

added to the container to simulate the mechanical action of a washing machine.[14]

Rinsing and Drying: After the washing cycle, the specimen is rinsed and dried.

Evaluation: The change in color of the dyed specimen is assessed using the Grey Scale for

Color Change, and the degree of staining on the multi-fiber fabric is evaluated using the

Grey Scale for Staining.[15] The scales range from 1 (poor) to 5 (excellent).

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for evaluating the performance of an

acid dye.
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Caption: Experimental workflow for acid dye performance evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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